Cas no 2205-73-4 (Androst-4-en-3-one,1,7-bis(acetylthio)-17-hydroxy-17-methyl-, (1a,7a,17b)-)

• Product Name: Androst-4-en-3-one,1,7-bis(acetylthio)-17-hydroxy-17-methyl-, (1a,7a,17b)-
• CAS No: 2205-73-4
• MF: C₂₄H₃₄O₄S₂
• MW: 450.654365062714
• CID: 255134
• PubChem ID: 16626
• Update Time: 2025-04-19

Androst-4-en-3-one,1,7-bis(acetylthio)-17-hydroxy-17-methyl-, (1a,7a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,1,7-bis(acetylthio)-17-hydroxy-17-methyl-, (1a,7a,17b)-
• S-[(1S,7R,8S,9S,10R,13S,14S,17S)-1-acetylsulfanyl-17-hydroxy-10,13,17-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-7-yl] ethanethioate
• Tiomesterone
• Embadol
• Emdabol
• Emdabolin
• Protabol
• STA-307
• Thiomesterone
• Thiomestrone
• Tiomesterona [INN-Spanish]
• Tiomesteronum [INN-Latin]
• UNII-W5K3712F4H
• DTXSID50176527
• Tiomesterone [INN]
• CHEBI:135733
• ST A 307
• 1alpha,7alpha-Diacetylthio 17beta-hydroxy-17-methylandrost-4-en-3-one
• Tiomesteron
• Tiomesteronum
• CHEMBL2104540
• W5K3712F4H
• Q7808720
• SCHEMBL547615
• Androst-4-en-3-one, 17-beta-hydroxy-1-alpha,7-alpha-dimercapto-17-methyl-, 1,7-diacetate
• Tiomesterona
• EINECS 218-614-4
• NS00027037
• 2205-73-4
• Tiomesterone [INN:BAN]
• TIOMESTERONE [MI]
• TIOMESTERONE [WHO-DD]
• S-[(1S, 7R, 8S, 9S, 10R, 13S, 14S, 17S)-1-acetylsulfanyl-17-hydroxy-10, 13, 17-trimethyl-3-oxo-2, 6, 7, 8, 9, 11, 12, 14, 15, 16-decahydro-1H-cyclopenta[a]phenanthren-7-yl] ethanethioate

• Inchi： 1S/C24H34O4S2/c1-13(25)29-19-11-15-10-16(27)12-20(30-14(2)26)24(15,5)18-6-8-22(3)17(21(18)19)7-9-23(22,4)28/h10,17-21,28H,6-9,11-12H2,1-5H3/t17-,18-,19+,20-,21-,22-,23-,24-/m0/s1
• InChI Key： YUOZKOLALXNELS-SQVYRKCQSA-N
• SMILES： S(C(C)=O)[C@@H]1CC2=CC(C[C@@H]([C@]2(C)[C@H]2CC[C@]3(C)[C@](C)(CC[C@H]3[C@@H]21)O)SC(C)=O)=O

Computed Properties

• Exact Mass: 450.18985191g/mol
• Monoisotopic Mass: 450.18985191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.1283 (rough estimate)
• Melting Point: 205-206°
• Boiling Point: 528.69°C (rough estimate)
• Refractive Index: 1.4360 (estimate)
• Specific Rotation: D -66° (dioxane)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives